molecular formula C22H22NO4+ B1234445 13-Propylberberine CAS No. 53912-47-3

13-Propylberberine

Cat. No.: B1234445
CAS No.: 53912-47-3
M. Wt: 364.4 g/mol
InChI Key: OOHJBWMPKGAOTL-UHFFFAOYSA-O
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

13-Propylberberine is a structural analogue of berberine, a naturally occurring isoquinoline alkaloid with broad pharmacological activities. The compound is characterized by a propyl (-CH₂CH₂CH₃) substituent at the C-13 position of the berberine scaffold. This modification aims to enhance berberine’s pharmacokinetic limitations, such as poor oral bioavailability and solubility, while retaining or improving its therapeutic efficacy.

Properties

CAS No.

53912-47-3

Molecular Formula

C22H22NO4+

Molecular Weight

364.4 g/mol

IUPAC Name

17-methoxy-21-propyl-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaen-16-ol

InChI

InChI=1S/C22H21NO4/c1-3-4-15-14-5-6-18(25-2)22(24)17(14)11-23-8-7-13-9-19-20(27-12-26-19)10-16(13)21(15)23/h5-6,9-11H,3-4,7-8,12H2,1-2H3/p+1

InChI Key

OOHJBWMPKGAOTL-UHFFFAOYSA-O

SMILES

CCCC1=C2C=CC(=C(C2=C[N+]3=C1C4=CC5=C(C=C4CC3)OCO5)O)OC

Canonical SMILES

CCCC1=C2C=CC(=C(C2=C[N+]3=C1C4=CC5=C(C=C4CC3)OCO5)O)OC

Other CAS No.

53912-47-3

Synonyms

13-propylberberine

Origin of Product

United States

Comparison with Similar Compounds

Pharmacological Activity

Anti-Adipogenic Effects
  • 13-Methylberberine : Demonstrates potent anti-obesity effects by suppressing PPARγ and C/EBPα (adipogenic transcription factors) via AMPK activation. Cellular accumulation is 2.5-fold higher than berberine due to enhanced membrane permeability .
  • The propyl chain may improve intestinal absorption compared to methyl, though efficacy data are lacking.
Anti-Tumor Activity
  • 13-Cys-BBR (Cysteine-modified) : Induces apoptosis via ROS generation and caspase-3 activation, showing superior efficacy to berberine in murine models .
  • 13-Octylberberine : Exhibits photocytotoxicity (IC₅₀ = 2.1 µM in HeLa cells) under UV light, attributed to lipophilicity-enhanced cellular uptake .
Hepatoprotective Effects

13-Alkylation may mitigate this:

  • Long-chain derivatives (C8–C12) : High lipophilicity could enhance liver-targeted delivery but reduce systemic solubility .
  • 13-Propylberberine : May offer a balance between bioavailability and liver uptake, though clinical evidence is needed.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.